Cas no 2229297-16-7 (3-(3-ethylthiophen-2-yl)butan-1-amine)

• Product Name: 3-(3-ethylthiophen-2-yl)butan-1-amine
• CAS No: 2229297-16-7
• MF: C₁₀H₁₇NS
• MW: 183.313681364059
• CID: 5798241
• PubChem ID: 165852376
• Update Time: 2025-10-30

3-(3-ethylthiophen-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylthiophen-2-yl)butan-1-amine
• 2229297-16-7
• EN300-1731997

• Inchi： 1S/C10H17NS/c1-3-9-5-7-12-10(9)8(2)4-6-11/h5,7-8H,3-4,6,11H2,1-2H3
• InChI Key： VYMIGEJHBBVZQM-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C(C)CCN

Computed Properties

• Exact Mass: 183.10817072g/mol
• Monoisotopic Mass: 183.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(3-ethylthiophen-2-yl)butan-1-amine

3-(3-Ethylthiophen-2-Yl)Butan-1-Amine: A Comprehensive Overview

3-(3-Ethylthiophen-2-Yl)Butan-1-Amine, also known by its CAS number 2229297-16-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery, polymer chemistry, and electronic materials. The molecule consists of a thiophene ring substituted with an ethyl group at the 3-position and a butanamine chain attached at the 2-position, making it a versatile building block for various chemical reactions.

The synthesis of 3-(3-Ethylthiophen-2-Yl)Butan-1-Amine typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the principles of green chemistry. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the thiophene-butanamine linkage with high precision and yield.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its thiophene moiety is known to confer unique electronic properties, which can enhance bioavailability and target specificity in drug molecules. Recent studies have highlighted its potential as a precursor for bioactive compounds targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. The butanamine chain further enhances the compound's versatility by providing additional sites for functionalization and bioconjugation.

Beyond pharmacology, 3-(3-Ethylthiophen-2-Yl)Butan-1-Amine has also found applications in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates makes it a valuable component in the fabrication of advanced materials for electronics and sensors. Recent research has demonstrated its use in creating high-performance organic semiconductors with improved charge transport properties. The compound's structural flexibility allows for easy integration into polymer frameworks, leading to novel hybrid materials with tailored mechanical and electronic properties.

The study of 3-(3-Ethylthiophen-2-Yl)Butan-1-Amine has also contributed to our understanding of thiophene-based systems in organic electronics. Its electronic properties, including high electron mobility and stability under ambient conditions, make it an attractive candidate for use in thin-film transistors (TFTs) and light-emitting diodes (LEDs). Researchers have explored its role as a dopant in polymer blends, where it enhances the conductivity without compromising the material's mechanical integrity.

In conclusion, 3-(3-Ethylthiophen-2-Yl)Butan-1-Amine stands as a testament to the versatility of thiophene-containing compounds in modern chemistry. Its synthesis methods continue to evolve with advancements in catalysis and green chemistry, while its applications span across drug discovery, materials science, and electronics. As research into this compound progresses, it is anticipated that new insights will further unlock its potential as a key player in both academic and industrial settings.